Cas no 6287-83-8 (1H-1,3-benzodiazole-6-carbonitrile)

• Product Name: 1H-1,3-benzodiazole-6-carbonitrile
• CAS No: 6287-83-8
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD06809988
• CID: 516604
• PubChem ID: 329816017
• Update Time: 2025-04-19

1H-1,3-benzodiazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-BENZIMIDAZOLE-5-CARBONITRILE
• 1H-benzimidazole-5-carbonitrile(SALTDATA: FREE)
• 1H-Benzimidazole-6-carbonitrile
• 1H-benzo[d]imidazole-5-carbonitrile
• 1H-1,3-Benzodiazole-5-carbonitrile
• 1H-BENZO[D]IMIDAZOLE-6-CARBONITRILE
• 5-Cyanobenzimidazole
• benzimidazole-5-carbonitrile
• 3H-benzimidazole-5-carbonitrile
• 5-Benzimidazolecarbonitrile
• NICYTXJGZRYCEQ-UHFFFAOYSA-N
• NSC12001
• 1H-BENZOIMIDAZOLE-5-CARBONITRILE
• 6-cyano-1H-benzimidazol
• 6-cyano-1H-benzimidazole
• benzimidazole-6-carbonitrile
• 1H-Benz
• 1H-1,3-benzodiazole-6-carbonitrile
• CS-13095
• MFCD06809988
• NSC-12001
• AKOS006351262
• EN300-84260
• CS-D0893
• STL433228
• 69984-78-7
• CHEMBL4585888
• SY128862
• AB30476
• SCHEMBL10720
• 1H-Benzimidazole-5-carbonitrile #
• 3H-benzo[d]imidazole-5-carbonitrile
• 5-Cyanobenzimidazole, AldrichCPR
• 6287-83-8
• F20008
• AKOS015951029
• DTXSID20978611
• 1H-Benzimidazole-5-nitrile
• Z1642061012

• MDL： MFCD06809988
• Inchi： 1S/C8H5N3/c9-4-6-1-2-7-8(3-6)11-5-10-7/h1-3,5H,(H,10,11)
• InChI Key： NICYTXJGZRYCEQ-UHFFFAOYSA-N
• SMILES： N1C=NC2C=CC(C#N)=CC1=2

Computed Properties

• Exact Mass: 143.04800
• Monoisotopic Mass: 143.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.5

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 462.4℃ at 760 mmHg
• Flash Point: 147.5°C
• Refractive Index: 1.684
• Solubility: Very slightly soluble (0.86 g/l) (25 º C),
• PSA: 52.47000
• LogP: 1.43458

1H-1,3-benzodiazole-6-carbonitrile Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：6.1